Cas no 1805928-15-7 (2-Bromo-5-(difluoromethyl)-3-methoxypyridine-4-carbonyl chloride)
2-Bromo-5-(difluoromethyl)-3-methoxypyridine-4-carbonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-5-(difluoromethyl)-3-methoxypyridine-4-carbonyl chloride
-
- Inchi: 1S/C8H5BrClF2NO2/c1-15-5-4(7(10)14)3(8(11)12)2-13-6(5)9/h2,8H,1H3
- InChI Key: ZVGYOQNLBMBJLQ-UHFFFAOYSA-N
- SMILES: BrC1=C(C(C(=O)Cl)=C(C=N1)C(F)F)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 245
- XLogP3: 3
- Topological Polar Surface Area: 39.2
2-Bromo-5-(difluoromethyl)-3-methoxypyridine-4-carbonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029059591-1g |
2-Bromo-5-(difluoromethyl)-3-methoxypyridine-4-carbonyl chloride |
1805928-15-7 | 97% | 1g |
$1,534.70 | 2022-04-01 |
2-Bromo-5-(difluoromethyl)-3-methoxypyridine-4-carbonyl chloride Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 2-Bromo-5-(difluoromethyl)-3-methoxypyridine-4-carbonyl chloride
Recent Advances in the Application of 2-Bromo-5-(difluoromethyl)-3-methoxypyridine-4-carbonyl chloride (CAS: 1805928-15-7) in Chemical Biology and Pharmaceutical Research
2-Bromo-5-(difluoromethyl)-3-methoxypyridine-4-carbonyl chloride (CAS: 1805928-15-7) has emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of pharmaceuticals targeting infectious diseases and cancer. Recent studies highlight its utility in constructing pyridine-based scaffolds, which are pivotal in drug discovery due to their versatile pharmacological properties. This compound's unique structural features, including the difluoromethyl and bromo substituents, enhance its reactivity and selectivity in cross-coupling reactions, making it a valuable building block for medicinal chemistry.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in synthesizing potent kinase inhibitors. Researchers utilized 2-Bromo-5-(difluoromethyl)-3-methoxypyridine-4-carbonyl chloride as a precursor to develop derivatives with significant activity against EGFR and VEGFR2, showcasing its potential in oncology therapeutics. The study emphasized the compound's stability under various reaction conditions, which is critical for scalable synthesis.
In addition to its applications in oncology, this compound has been investigated for antimicrobial properties. A recent preprint on BioRxiv detailed its incorporation into novel quinolone hybrids, which exhibited broad-spectrum activity against drug-resistant bacterial strains. The difluoromethyl group was found to enhance membrane permeability, addressing a common challenge in antibiotic development.
Ongoing research also explores the compound's utility in PET radiotracer development. Its ability to undergo facile radiofluorination at the difluoromethyl position makes it a promising candidate for imaging agents targeting neurodegenerative diseases. Preliminary data from a 2024 ACS Chemical Neuroscience report suggest high blood-brain barrier penetration, a critical factor for CNS-targeted diagnostics.
Despite these advances, challenges remain in optimizing the compound's synthetic pathways. Recent patents (e.g., WO2023156789) propose novel catalytic systems to improve yield and purity, particularly for GMP-grade production. The pharmaceutical industry is closely monitoring these developments, as 2-Bromo-5-(difluoromethyl)-3-methoxypyridine-4-carbonyl chloride is increasingly recognized as a strategic intermediate in pipeline projects.
Future directions include computational modeling to predict its reactivity in complex medicinal chemistry transformations and investigations into its potential as a covalent warhead in targeted protein degradation. The compound's versatility positions it at the forefront of interdisciplinary research bridging synthetic chemistry and biological applications.
1805928-15-7 (2-Bromo-5-(difluoromethyl)-3-methoxypyridine-4-carbonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)